Cas no 75679-47-9 (Benzoic acid, 2-methoxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 2-methoxy-, phenylmethyl ester
• CAS No: 75679-47-9
• Molecular Formula: C₁₅H₁₄O₃
• Molecular Weight: 242.26986
• CID: 539169
• PubChem ID: 584904

Benzoic acid, 2-methoxy-, phenylmethyl ester Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-, phenylmethyl ester
• benzyl 2-methoxybenzoate
• DTXSID30342829
• 2-Methoxybenzoic acid, benzyl ester
• 75679-47-9
• AKOS003503245
• QEQSUVJMTPTKRW-UHFFFAOYSA-N
• Benzyl 2-methoxybenzoate #
• SCHEMBL8432905

• InChIKey： QEQSUVJMTPTKRW-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c1-17-14-10-6-5-9-13(14)15(16)18-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• SMILES： COC1=CC=CC=C1C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 242.094294304g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 242.094294304g/mol
• Heavy Atom Count: 18
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives